Cas no 893388-09-5 (N-(3-chloro-4-methylphenyl)-2-{1-(2,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-{1-(2,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 893388-09-5
• MF: C₂₀H₂₀ClN₃O₃S
• MW: 417.90910243988
• CID: 6456612
• Update Time: 2025-05-20

N-(3-chloro-4-methylphenyl)-2-{1-(2,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-2-{1-(2,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• Acetamide, N-(3-chloro-4-methylphenyl)-2-[[1-(2,4-dimethoxyphenyl)-1H-imidazol-2-yl]thio]-

• Inchi： 1S/C20H20ClN3O3S/c1-13-4-5-14(10-16(13)21)23-19(25)12-28-20-22-8-9-24(20)17-7-6-15(26-2)11-18(17)27-3/h4-11H,12H2,1-3H3,(H,23,25)
• InChI Key： OXHGOJZXBVMSEY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(Cl)=C1)(=O)CSC1N(C2=CC=C(OC)C=C2OC)C=CN=1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 12.60±0.70(Predicted)

Additional information on N-(3-chloro-4-methylphenyl)-2-{1-(2,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

N-(3-Chloro-4-Methylphenyl)-2-{1-(2,4-Dimethoxyphenyl)-1H-Imidazol-2-ylsulfanyl}Acetamide (CAS No. 893388-09-5): A Comprehensive Overview

N-(3-Chloro-4-Methylphenyl)-2-{1-(2,4-Dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 893388-09-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The molecular structure of N-(3-Chloro-4-Methylphenyl)-2-{1-(2,4-Dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is composed of a substituted acetamide moiety linked to a 1H-imidazole ring via a sulfur atom. The presence of the chloro and methyl groups on the phenyl ring, along with the dimethoxy substituents on the imidazole ring, imparts unique chemical and physical properties to the compound. These features contribute to its stability and solubility in various solvents, making it suitable for a wide range of experimental conditions.

The molecular formula of this compound is C₁₉H₂₀ClN₃O₃S, with a molecular weight of approximately 395.89 g/mol. Its melting point is reported to be around 165°C, and it exhibits moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO) and methanol. The compound's high purity can be achieved through various purification techniques, including recrystallization and chromatography.

Synthesis Methods

The synthesis of N-(3-Chloro-4-Methylphenyl)-2-{1-(2,4-Dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide involves several well-defined steps that are crucial for obtaining the desired product with high yield and purity. One common synthetic route involves the reaction of 2-chloroacetyl chloride with 3-chloro-4-methylaniline to form the intermediate N-(3-chloro-4-methylphenyl)acetamide. This intermediate is then reacted with 1-(2,4-dimethoxyphenyl)-1H-imidazole in the presence of a sulfur source such as sodium sulfide or thiourea to form the final product.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing byproduct formation. Additionally, green chemistry principles have been applied to optimize solvent selection and waste reduction in the synthesis process.

Biological Activities and Therapeutic Potential

N-(3-Chloro-4-Methylphenyl)-2-{1-(2,4-Dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide has been extensively studied for its potential therapeutic applications in various disease models. One of the most notable areas of research is its activity as an inhibitor of specific enzymes involved in inflammatory processes. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

Beyond its anti-inflammatory properties, this compound has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells through multiple mechanisms, including the modulation of signaling pathways involved in cell proliferation and survival. These findings suggest that N-(3-Chloro-4-Methylphenyl)-2-{1-(2,4-Dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide may have therapeutic value in the treatment of certain types of cancer.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in evaluating N-(3-Chloro-4-Methylphenyl)-2-{1-(2,4-Dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide in clinical trials. Several phase I and II trials are currently underway to assess its safety and efficacy in human subjects. These trials are focusing on conditions such as chronic inflammatory diseases and certain types of cancer where current treatments are limited or ineffective.

In addition to clinical trials, ongoing research is exploring new delivery methods for this compound to enhance its bioavailability and reduce side effects. For example, nanoparticle-based delivery systems have shown promise in improving the pharmacokinetic properties of similar compounds. These advancements could potentially lead to more effective therapeutic outcomes for patients.

Conclusion

N-(3-Chloro-4-Methylphenyl)-2-{1-(2,4-Dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 893388-09-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it suitable for various applications. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential, paving the way for future developments in drug discovery and clinical practice.